Cas no 2248281-38-9 (1,3-Dioxoisoindolin-2-yl 1-phenylcyclopentane-1-carboxylate)

• Product Name: 1,3-Dioxoisoindolin-2-yl 1-phenylcyclopentane-1-carboxylate
• CAS No: 2248281-38-9
• MF: C₂₀H₁₇NO₄
• MW: 335.353285551071
• CID: 6228254
• PubChem ID: 165866773
• Update Time: 2025-06-08

1,3-Dioxoisoindolin-2-yl 1-phenylcyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248281-38-9
• EN300-6517529
• 1,3-dioxoisoindolin-2-yl 1-phenylcyclopentane-1-carboxylate
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-phenylcyclopentane-1-carboxylate
• 1,3-Dioxoisoindolin-2-yl 1-phenylcyclopentane-1-carboxylate

• Inchi： 1S/C20H17NO4/c22-17-15-10-4-5-11-16(15)18(23)21(17)25-19(24)20(12-6-7-13-20)14-8-2-1-3-9-14/h1-5,8-11H,6-7,12-13H2
• InChI Key： YQRVARXRVIVQLA-UHFFFAOYSA-N
• SMILES： O(C(C1(C2C=CC=CC=2)CCCC1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 335.11575802g/mol
• Monoisotopic Mass: 335.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-Dioxoisoindolin-2-yl 1-phenylcyclopentane-1-carboxylate

Comprehensive Analysis of 1,3-Dioxoisoindolin-2-yl 1-phenylcyclopentane-1-carboxylate (CAS No. 2248281-38-9): Properties, Applications, and Industry Trends

The compound 1,3-Dioxoisoindolin-2-yl 1-phenylcyclopentane-1-carboxylate (CAS No. 2248281-38-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. With its unique structural features, including the 1,3-dioxoisoindolin-2-yl and phenylcyclopentane moieties, this compound exhibits potential applications in drug development, particularly in the design of enzyme inhibitors and bioactive intermediates. Its molecular architecture makes it a valuable candidate for researchers exploring novel therapeutic agents.

In recent years, the demand for high-purity heterocyclic compounds like 1,3-Dioxoisoindolin-2-yl 1-phenylcyclopentane-1-carboxylate has surged, driven by advancements in targeted drug delivery systems and small-molecule therapeutics. Industry reports highlight its relevance in cancer research, where derivatives of similar structures are investigated for their anti-proliferative properties. This aligns with the growing public interest in personalized medicine and next-generation pharmaceuticals, topics frequently searched in scientific databases and AI-driven platforms.

The synthesis of CAS No. 2248281-38-9 involves multi-step organic reactions, often employing carboxylate coupling techniques. Researchers emphasize its stability under controlled conditions, making it suitable for high-throughput screening assays. Its logP value and solubility profile are critical parameters for formulation scientists, reflecting the compound's compatibility with lipid-based carriers—a trending topic in nanomedicine forums.

From an industrial perspective, 1,3-Dioxoisoindolin-2-yl 1-phenylcyclopentane-1-carboxylate is often discussed alongside green chemistry initiatives. Companies are optimizing synthetic routes to reduce waste, aligning with global searches for eco-friendly chemical processes. Analytical methods such as HPLC and LC-MS are routinely used to validate its purity, addressing the demand for QC-compliant intermediates in regulatory submissions.

Emerging studies also explore its potential in neurological disorders, a hotspot in biomedical research. The phenylcyclopentane core is structurally analogous to compounds targeting GPCRs, a frequent query in AI-based drug discovery tools. This connection underscores the compound's versatility and relevance to AI-aided molecular design, a rapidly growing field.

In summary, CAS No. 2248281-38-9 represents a convergence of innovative chemistry and cutting-edge applications. Its role in preclinical research and alignment with sustainable synthesis trends positions it as a compound of enduring scientific and commercial interest. Future studies may further elucidate its mechanisms, answering popular search queries about structure-activity relationships and therapeutic potential.